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Compound of Interest

Compound Name: AT-9010

Cat. No.: B10858583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AT-9010 is the active triphosphate metabolite of the oral antiviral prodrug AT-527. As a potent

inhibitor of the SARS-CoV-2 RNA-dependent RNA polymerase (RdRp) and the NiRAN domain

of nsp12, AT-9010 is a critical tool for in vitro studies of viral replication and the development of

novel antiviral therapeutics. This document provides a detailed standard operating procedure

(SOP) for the preparation of AT-9010 solutions to ensure consistency and accuracy in

experimental settings. The protocol includes information on the chemical properties, solubility,

and handling of AT-9010, along with a step-by-step guide for its dissolution and storage.

Chemical and Physical Properties
AT-9010 is a guanosine nucleotide analog with a molecular formula of C₁₁H₁₇FN₅O₁₃P₃ and a

molecular weight of 539.20 g/mol .[1] For enhanced solubility and stability in aqueous solutions,

the tetrasodium salt of AT-9010 is commonly used.[2][3]
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Property Value Reference

Molecular Formula C₁₁H₁₇FN₅O₁₃P₃ [1]

Molecular Weight 539.20 g/mol [1]

Appearance Solid [3]

Solubility (Tetrasodium Salt)

100 mg/mL in water

(ultrasonication may be

required)

[3]

Storage (Powder) 2 years at -20°C [1]

Storage (in DMSO) 6 months at -80°C [1]

Storage (Aqueous Stock)

Up to 6 months at -80°C

(protect from light, under

nitrogen)

[3]

Experimental Protocols
Standard Operating Procedure for AT-9010 Tetrasodium
Salt Solution Preparation
This protocol outlines the steps for preparing a stock solution of AT-9010 tetrasodium salt.

Materials:

AT-9010 tetrasodium salt powder

Sterile, nuclease-free water

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated micropipettes and sterile, nuclease-free tips

Vortex mixer

Ultrasonic water bath
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0.22 µm sterile syringe filter

Procedure:

Pre-dissolution Preparation:

Bring the vial of AT-9010 tetrasodium salt powder to room temperature before opening to

prevent condensation.

Calculate the required mass of AT-9010 tetrasodium salt and the volume of sterile,

nuclease-free water needed to achieve the desired stock solution concentration (e.g., 10

mM).

Dissolution:

Carefully weigh the AT-9010 tetrasodium salt powder in a sterile microcentrifuge tube.

Add the calculated volume of sterile, nuclease-free water to the tube.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve with vortexing, place the tube in an ultrasonic

water bath and sonicate for 5-10 minutes, or until the solution is clear.[3]

Sterilization and Aliquoting:

For cell-based assays, sterilize the stock solution by passing it through a 0.22 µm sterile

syringe filter into a new sterile tube.[3]

Aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free

microcentrifuge tubes to minimize freeze-thaw cycles.

Storage:

Store the aliquots at -80°C for up to 6 months.[3] It is recommended to protect the solution

from light and store it under nitrogen for optimal stability.[3]

Typical Working Concentrations:
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In vitro RdRp Inhibition Assays: Concentrations can range from the low micromolar to

hundreds of micromolar, with studies using up to 250 µM.[4]

Cell-Based Antiviral Assays: While AT-9010 is the intracellular active form, studies with the

prodrug AT-527 use concentrations around 10 µM, which result in the formation of

micromolar concentrations of AT-9010 within the cells.[5] A starting point for direct cell-based

assays with AT-9010 could be in the low micromolar range.

Safety and Handling:

Handle AT-9010 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water.

Dispose of the compound and its solutions in accordance with local, state, and federal

regulations.

Diagrams
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Caption: Experimental workflow for AT-9010 solution preparation.
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Caption: Mechanism of action of AT-9010 in inhibiting SARS-CoV-2 replication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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